Cas no 368-87-6 (4-hydroxybenzene-1-sulfonyl fluoride)

4-Hydroxybenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative of phenol, primarily utilized as a reactive intermediate in organic synthesis and chemical biology. Its key advantage lies in its selective reactivity with serine hydrolases, making it a valuable probe for activity-based protein profiling (ABPP) and covalent inhibitor development. The compound’s sulfonyl fluoride group exhibits high electrophilicity, enabling efficient covalent modification of target proteins under mild conditions. Additionally, the phenolic hydroxyl group provides a handle for further functionalization or conjugation. This compound is particularly useful in medicinal chemistry and proteomics research due to its stability in aqueous environments and compatibility with bioorthogonal reactions.
4-hydroxybenzene-1-sulfonyl fluoride structure
368-87-6 structure
Product Name:4-hydroxybenzene-1-sulfonyl fluoride
CAS No:368-87-6
MF:C6H5FO3S
MW:176.165504217148
MDL:MFCD23110943
CID:320242
PubChem ID:308444
Update Time:2025-10-29

4-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylfluoride, 4-hydroxy-
    • 4-hydroxybenzenesulfonyl fluoride
    • 4-fluorosulfonyl phenol
    • 4-hydroxy-benzenesulfonyl fluoride
    • 4-Hydroxy-benzolsulfonylfluorid
    • AC1L7CW2
    • CTK1C6069
    • NSC210243
    • Phenol-sulfonsaeure-(4)-fluorid
    • p-Hydroxybenzolsulfonylfluorid
    • DTXSID90308840
    • 368-87-6
    • EN300-211260
    • E85133
    • 4-Hydroxybenzene-1-sulfonyl fluoride
    • 4-Hydroxybenzene-1-sulfonylfluoride
    • Z1513807665
    • AKOS037652480
    • SCHEMBL6308565
    • NSC-210243
    • CS-0159343
    • ES-2183
    • DS-001404
    • 4-hydroxybenzene-1-sulfonyl fluoride
    • MDL: MFCD23110943
    • Inchi: 1S/C6H5FO3S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4,8H
    • InChI Key: FYIHSKNNTBQVMV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)(=O)(=O)F

Computed Properties

  • Exact Mass: 175.99435
  • Monoisotopic Mass: 175.99434335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.37

4-hydroxybenzene-1-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 70.00 2022-06-04
TRC
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$ 250.00 2022-06-04
TRC
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$ 365.00 2022-06-04
eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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